Cas no 1374658-99-7 (Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1374658-99-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 4934131
• Update Time: 2026-02-27

Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate

• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)15-5-4-13(9-15)6-10(7-13)8-14/h10H,4-7,9H2,1-3H3
• InChI Key： RKRWQMWHGXWXSV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CC(C#N)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.6
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate (CAS: 1374658-99-7)

The compound Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate (CAS: 1374658-99-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This spirocyclic scaffold, characterized by its fused bicyclic system, offers a versatile platform for the development of novel bioactive molecules. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its pharmacological properties.

A key breakthrough in the synthesis of Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate was reported in a 2023 study published in the Journal of Organic Chemistry. The researchers developed a highly efficient, one-pot procedure that significantly improved the yield and purity of the compound compared to traditional multi-step methods. The optimized route involves the cyclization of a precursor nitrile with a tert-butyl ester group under mild conditions, catalyzed by a novel palladium-based catalyst. This advancement not only reduces production costs but also enhances the scalability of the synthesis, making the compound more accessible for further research and development.

In terms of biological applications, recent investigations have highlighted the potential of Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate as a key intermediate in the synthesis of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against several serine proteases implicated in inflammatory diseases. The spirocyclic core was found to confer enhanced binding affinity and selectivity, likely due to its ability to adopt conformations that optimally interact with enzyme active sites. These findings open new avenues for the development of anti-inflammatory therapeutics.

Furthermore, computational studies have provided insights into the molecular interactions of Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate with biological targets. Molecular docking simulations revealed that the compound's unique three-dimensional structure allows it to occupy hydrophobic pockets in protein binding sites while maintaining favorable polar interactions through its cyano and carboxylate functional groups. This dual functionality makes it particularly valuable for fragment-based drug design approaches, as evidenced by its incorporation into several lead optimization programs in major pharmaceutical companies.

Looking ahead, researchers are exploring the potential of Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate in targeted drug delivery systems. Preliminary studies suggest that the compound's stability under physiological conditions and its ability to cross cell membranes make it an attractive candidate for conjugation with therapeutic payloads. Ongoing research aims to exploit these properties for the development of novel prodrugs and imaging agents, particularly in the field of oncology and neurodegenerative diseases.

In conclusion, Tert-butyl 2-cyano-6-azaspiro[3.4]octane-6-carboxylate (CAS: 1374658-99-7) represents a promising scaffold with diverse applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation have positioned it as a valuable building block for drug discovery. Future research directions will likely focus on expanding its utility through structural modifications and exploring its potential in emerging therapeutic areas.